Cas no 2680735-80-0 (1-acetyl-4,4-dioxo-1H,2H,3H-4lambda6-pyrido2,3-b1,4thiazine-7-carboxylic acid)

• Product Name: 1-acetyl-4,4-dioxo-1H,2H,3H-4lambda6-pyrido2,3-b1,4thiazine-7-carboxylic acid
• CAS No: 2680735-80-0
• MF: C₁₀H₁₀N₂O₅S
• MW: 270.261801242828
• CID: 5634913
• PubChem ID: 165915872
• Update Time: 2025-06-16

1-acetyl-4,4-dioxo-1H,2H,3H-4lambda6-pyrido2,3-b1,4thiazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680735-80-0
• EN300-28283302
• 1-acetyl-4,4-dioxo-1H,2H,3H-4lambda6-pyrido[2,3-b][1,4]thiazine-7-carboxylic acid
• 1-acetyl-4,4-dioxo-1H,2H,3H-4lambda6-pyrido2,3-b1,4thiazine-7-carboxylic acid

• Inchi： 1S/C10H10N2O5S/c1-6(13)12-2-3-18(16,17)9-8(12)4-7(5-11-9)10(14)15/h4-5H,2-3H2,1H3,(H,14,15)
• InChI Key： KRSVHNZWMZMHRH-UHFFFAOYSA-N
• SMILES： S1(C2C(=CC(C(=O)O)=CN=2)N(C(C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 270.03104260g/mol
• Monoisotopic Mass: 270.03104260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 113Ų

Additional information on 1-acetyl-4,4-dioxo-1H,2H,3H-4lambda6-pyrido2,3-b1,4thiazine-7-carboxylic acid

Introduction to 1-Acetyl-4,4-Dioxo-1H,2H,3H-4λ⁶-Pyrido[2,3-b][1,4]Thiazine-7-Carboxylic Acid (CAS No. 2680735-80-0)

1-Acetyl-4,4-dioxo-1H,2H,3H-4λ⁶-pyrido[2,3-b][1,4]thiazine-7-carboxylic acid (CAS No. 2680735-80-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrido[2,3-b][1,4]thiazines, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 1-acetyl-4,4-dioxo-1H,2H,3H-4λ⁶-pyrido[2,3-b][1,4]thiazine-7-carboxylic acid is characterized by a pyrido[2,3-b][1,4]thiazine core with a carboxylic acid group at the 7-position and an acetyl group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The dioxo moiety at the 4-position further enhances the stability and reactivity of the compound.

Recent studies have explored the potential of 1-acetyl-4,4-dioxo-1H,2H,3H-4λ⁶-pyrido[2,3-b][1,4]thiazine-7-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-acetyl-4,4-dioxo-1H,2H,3H-4λ⁶-pyrido[2,3-b][1,4]thiazine-7-carboxylic acid has also been investigated for its antimicrobial activity. Preliminary studies have demonstrated that it exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The anticancer potential of 1-acetyl-4,4-dioxo-1H,2H,3H-4λ⁶-pyrido[2,3-b][1,4]thiazine-7-carboxylic acid has also been explored. In vitro assays have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have potential as a novel anticancer agent for the treatment of various types of cancer.

The pharmacokinetic properties of 1-acetyl-4,4-dioxo-1H,2H,3H-4λ⁶-pyrido[2,3-b][1,4]thiazine-7-carboxylic acid have been studied to assess its suitability for therapeutic use. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of 1-acetyl-4,4-dioxo-1H,2H,3H-4λ⁶-pyrido[2,3-b][1,4]thiazine-7-carboxylic acid, several preclinical animal models have been employed. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 1-acetyl-4,4-dioxo-1H,2H,3H-4λ⁶-pyrido[2,3-b][1,4]thiazine-7-carboxylic acid (CAS No. 2680735-80-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to explore its full potential and optimize its use in clinical settings.